Cas no 1805109-04-9 (3-Amino-5-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Amino-5-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805109-04-9
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4845621
• Update Time: 2025-11-07

3-Amino-5-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H8F2N2O2/c9-8(10)5-2-12-3-6(11)4(5)1-7(13)14/h2-3,8H,1,11H2,(H,13,14)
• InChI Key： DHIJBWWKKARGOV-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1CC(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 0.3
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-5-(difluoromethyl)pyridine-4-acetic acid

Research Briefing on 3-Amino-5-(difluoromethyl)pyridine-4-acetic acid (CAS: 1805109-04-9) in Chemical Biology and Pharmaceutical Applications

3-Amino-5-(difluoromethyl)pyridine-4-acetic acid (CAS: 1805109-04-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its difluoromethyl and acetic acid functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

In the context of medicinal chemistry, the presence of the difluoromethyl group in this compound is particularly noteworthy. Fluorine substitution is a well-established strategy in drug design, as it can significantly influence the metabolic stability, lipophilicity, and binding affinity of pharmaceutical compounds. The 3-amino-5-(difluoromethyl)pyridine-4-acetic acid scaffold has shown remarkable potential in the development of kinase inhibitors, with recent publications demonstrating its incorporation into molecules targeting various disease-relevant kinases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of selective JAK3 inhibitors. The researchers successfully demonstrated that derivatives of 3-amino-5-(difluoromethyl)pyridine-4-acetic acid exhibited improved selectivity profiles compared to previous generations of JAK inhibitors, potentially reducing off-target effects in autoimmune disease treatment. The study's molecular modeling data suggested that the difluoromethyl group plays a crucial role in optimizing binding interactions within the JAK3 ATP-binding pocket.

Another significant application has been reported in the field of antibacterial drug development. Research teams have utilized this compound as a precursor for novel bacterial topoisomerase inhibitors, addressing the growing need for antibiotics against resistant strains. The compound's ability to serve as a bioisostere for natural substrates while resisting metabolic degradation has made it particularly valuable in this context. Recent in vitro studies have shown promising activity against both Gram-positive and Gram-negative pathogens.

The synthetic accessibility of 3-amino-5-(difluoromethyl)pyridine-4-acetic acid has also been a focus of recent investigations. A 2024 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces production costs. This advancement is particularly significant for pharmaceutical companies considering large-scale production of derivatives for clinical development. The reported method employs a novel palladium-catalyzed coupling reaction that maintains high regioselectivity while minimizing the formation of byproducts.

In the realm of chemical biology, researchers have exploited the compound's unique properties for probe development. Its ability to serve as a versatile scaffold for fluorescence labeling while maintaining biological activity has enabled the creation of new tools for studying enzyme dynamics and protein-protein interactions. Recent applications include the development of activity-based probes for studying inflammatory signaling pathways, where the difluoromethyl group provides enhanced membrane permeability and target engagement.

Looking forward, the potential applications of 3-amino-5-(difluoromethyl)pyridine-4-acetic acid continue to expand. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in covalent inhibitor design. The compound's balanced physicochemical properties and synthetic versatility position it as a valuable asset in addressing current challenges in drug discovery, particularly in the development of selective, metabolically stable therapeutic agents.